Cas no 1805653-28-4 (4-Cyano-3-difluoromethyl-2-methylbenzoic acid)

• Product Name: 4-Cyano-3-difluoromethyl-2-methylbenzoic acid
• CAS No: 1805653-28-4
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 5003804
• Update Time: 2025-10-28

4-Cyano-3-difluoromethyl-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-difluoromethyl-2-methylbenzoic acid

• Inchi： 1S/C10H7F2NO2/c1-5-7(10(14)15)3-2-6(4-13)8(5)9(11)12/h2-3,9H,1H3,(H,14,15)
• InChI Key： DTOCMUUUTLPVBE-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C(=O)O)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 4-Cyano-3-difluoromethyl-2-methylbenzoic acid

4-Cyano-3-difluoromethyl-2-methylbenzoic Acid (CAS No. 1805653-28-4)

4-Cyano-3-difluoromethyl-2-methylbenzoic acid, also known by its CAS number 1805653-28-4, is a highly specialized organic compound with significant potential in various fields of chemical research and industrial applications. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a cyano group at the 4-position, a difluoromethyl group at the 3-position, and a methyl group at the 2-position. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 4-cyano-3-difluoromethyl-2-methylbenzoic acid involves advanced organic chemistry techniques, often requiring multi-step reactions with precise control over reaction conditions. The compound's structure makes it a valuable substrate for further functionalization, enabling researchers to explore its applications in drug discovery, material science, and catalysis. Recent studies have highlighted its role as a key intermediate in the development of novel pharmaceutical agents targeting specific biological pathways.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. The cyano group at the 4-position introduces electron-withdrawing effects, which can enhance the compound's bioavailability and pharmacokinetic properties. Meanwhile, the difluoromethyl group at the 3-position adds steric and electronic complexity, potentially improving the compound's selectivity and efficacy in biological systems. These features make it an attractive candidate for designing drugs targeting diseases such as cancer, inflammation, and infectious disorders.

In addition to its medicinal applications, 4-cyano-3-difluoromethyl-2-methylbenzoic acid has shown potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as in the development of new types of semiconductors or optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various surface modification techniques, which could lead to innovative applications in nanotechnology.

Recent advancements in green chemistry have also brought attention to this compound. Its synthesis can be optimized using environmentally friendly methods, such as catalytic hydrogenation or biocatalytic processes, reducing the environmental footprint associated with its production. These sustainable approaches align with global efforts to promote eco-friendly chemical manufacturing practices.

The study of 4-cyano-3-difluoromethyl-2-methylbenzoic acid has also contributed to our understanding of aromatic substitution reactions and regioselectivity. Its structure provides an excellent model for investigating how different substituents influence reaction outcomes under various conditions. This knowledge is invaluable for designing more efficient synthetic routes for complex molecules in both academic and industrial settings.

In conclusion, 4-cyano-3-difluoromethyl-2-methylbenzoic acid (CAS No. 1805653-28-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within medicinal chemistry, materials science, and sustainable chemical processes. As research continues to uncover new potentials for this compound, its role in advancing scientific knowledge and technological development is expected to grow significantly.